Cas no 112242-14-5 (Naloxone N-Oxide)

• Product Name: Naloxone N-Oxide
• CAS No: 112242-14-5
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 1058730
• Update Time: 2025-05-20

Naloxone N-Oxide Chemical and Physical Properties

Names and Identifiers

• Naloxone N-Oxide
• Naloxone N-oxide solution
• Naloxone-N-oxide
• Naloxone N-Oxide 1.0 mg/ml in Methanol
• Naloxone N-Oxide 0.1 mg/ml in Methanol
• J3.567.436E
• Naloxone N-Oxide (100 μg/ML in Acetonitrile)

• Inchi： 1S/C19H21NO5/c1-2-8-20(24)9-7-18-15-11-3-4-12(21)16(15)25-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-,20?/m1/s1
• InChI Key： GAUIBVINJLVYRY-QBFPIVRFSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CCC([C@H]1[C@@]5(C=32)CC[N+]4(CC=C)[O-])=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 639
• XLogP3: 0.9
• Topological Polar Surface Area: 84.8

Experimental Properties

• Color/Form: NA
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Color/Form: 100 μg/mL in acetonitrile: water (1:1)

Naloxone N-Oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319
• Warning Statement： P210-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Naloxone N-Oxide

Naloxone N-Oxide (CAS No. 112242-14-5): A Comprehensive Overview

Naloxone N-Oxide (CAS No. 112242-14-5) is a derivative of naloxone, a well-known opioid antagonist used in the treatment of opioid overdose. This compound has garnered significant attention in recent years due to its unique properties and potential applications in both research and clinical settings. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent advancements in the study of Naloxone N-Oxide.

Chemical Structure and Synthesis

Naloxone N-Oxide is an oxidized form of naloxone, characterized by the presence of an oxygen atom bonded to the nitrogen atom in the piperidine ring. The chemical formula of Naloxone N-Oxide is C₁₉H₂₁₅, and its molecular weight is 343.37 g/mol. The synthesis of Naloxone N-Oxide typically involves the oxidation of naloxone using an appropriate oxidizing agent, such as hydrogen peroxide or meta-chloroperoxybenzoic acid (mCPBA).

The structural modification from naloxone to Naloxone N-Oxide results in altered pharmacological properties, which have been the subject of extensive research. The introduction of the N-oxide group can influence the compound's solubility, stability, and bioavailability, making it a valuable tool for studying opioid receptor interactions and developing new therapeutic agents.

Pharmacological Properties and Mechanism of Action

Naloxone N-Oxide retains the ability to bind to opioid receptors, but its affinity and selectivity can differ from those of its parent compound, naloxone. Studies have shown that Naloxone N-Oxide has a lower affinity for μ-opioid receptors compared to naloxone, which may contribute to its reduced potency as an antagonist.

In addition to its opioid receptor interactions, Naloxone N-Oxide has been found to exhibit other pharmacological effects. For instance, it has been reported to have anti-inflammatory properties and may modulate immune responses. These findings suggest that Naloxone N-Oxide could have potential applications beyond its use as an opioid antagonist.

Clinical Applications and Research Developments

The clinical utility of Naloxone N-Oxide is still under investigation, but several promising areas have emerged. One key area of interest is its potential use in the treatment of chronic pain conditions. While traditional opioids are effective for acute pain management, their long-term use can lead to tolerance, dependence, and other adverse effects. Research suggests that compounds like Naloxone N-Oxide, with their modified pharmacological profiles, may offer a safer alternative for chronic pain management.

Another area of focus is the role of Naloxone N-Oxide in neurodegenerative diseases. Studies have shown that oxidative stress plays a significant role in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The anti-inflammatory and antioxidant properties of Naloxone N-Oxide make it a candidate for further investigation in this context.

Safety and Toxicology Considerations

The safety profile of Naloxone N-Oxide is an important consideration for its potential clinical applications. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal side effects. However, more extensive clinical trials are needed to fully assess its safety and efficacy in human subjects.

In terms of toxicity, research has indicated that high doses of Naloxone N-Oxide can cause liver and kidney damage in animal models. Therefore, careful dosing and monitoring are essential when using this compound in therapeutic settings.

Conclusion

Naloxone N-Oxide (CAS No. 112242-14-5) represents a promising derivative of the well-established opioid antagonist, naloxone. Its unique chemical structure and modified pharmacological properties make it a valuable tool for both research and potential clinical applications. Ongoing studies continue to explore its potential in areas such as chronic pain management and neurodegenerative diseases, highlighting its significance in the field of medicinal chemistry.